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For researchers, scientists, and professionals at the forefront of drug development and material

science, the BM30 beamline, also known as FAME (French Absorption spectroscopy beamline

in Material and Environmental science), at the European Synchrotron Radiation Facility (ESRF)

offers a powerful suite of tools for probing the atomic and electronic structure of matter. This

guide provides an in-depth overview of the beamline's specifications, capabilities, and the

experimental workflows it enables.

The FAME beamline is primarily dedicated to X-ray Absorption Spectroscopy (XAS), a

technique that provides crucial information on the local atomic and electronic structure of a

selected element within a sample.[1][2] Its applications are diverse, spanning geochemistry,

environmental science, materials science, biophysics, and chemistry.[1][2] The beamline is

particularly adept at studying highly diluted elements in complex matrices.[1][2]

Core Specifications
The performance of the BM30 beamline is defined by a set of key parameters that dictate its

suitability for various experimental demands. These specifications are summarized in the tables

below.

Table 1: Photon Source and Beam Characteristics
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Parameter Value Reference

Energy Range 4.9 - 40 keV [3]

Maximum Flux on Sample 1 x 10¹² ph/s @ 12 keV [3]

Energy Resolution 0.6 eV @ 12 keV [3]

Minimum Beam Size (H x V) 200.0 x 100.0 µm² [1]

Maximum Beam Size (H x V) 200.0 x 100.0 µm² [1]

Table 2: Optical Components
Component Description Reference

Monochromator

Si[4] double-crystal, liquid

nitrogen cooled, with a sagittal

bending second crystal for

horizontal focusing.

[3][5]

Pre-focusing Mirror

Rh-coated mirror for vertical

collimation and harmonic

rejection with variable

incidence angle and curvature.

[3]

Refocusing Mirror

Rh-coated mirror for vertical

focusing and harmonic

rejection with variable

incidence angle and curvature.

[3]

Experimental Stations and Capabilities
BM30 offers two distinct experimental stations to cater to a range of sample sizes and

experimental requirements.

Table 3: Experimental Station Specifications
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Feature
Classical XAS
Station

Micro-beam XAS
Station

Reference

Beam Size 100 x 300 µm²

10 x 10 µm² (using a

Kirkpatrick-Baez

system)

Energy Range 4.8 - 40 keV 4.8 - 20 keV

Primary Detection

System

30-element Ge solid-

state detector (for

fluorescence)

Vortex SDD

fluorescence detector

Transmission

Detection
Si diodes - [1]

Sample Environment

Constraints

Systems up to 100 kg

with appropriate

windows

Limited space,

suitable for diamond

anvil cells and heating

systems

A variety of sample environments are available to enable in-situ and in-operando studies under

a range of conditions.

Table 4: Available Sample Environments
Environment Pressure Range Temperature Range Reference

Large Volume High-

Pressure/High-

Temperature Vessel

0 - 1500 bars 20 - 1200 °C [1]

Operando Catalysis

Reactor

Remote gas control

system
- [1]

Liquid Helium

Cryostat
- 5 - 300 K [1]

Experimental Protocols and Workflows
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The primary techniques employed at the BM30 beamline are X-ray Absorption Near Edge

Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), which together

constitute X-ray Absorption Spectroscopy (XAS). X-ray Fluorescence (XRF) is also a key

capability.[1]

A typical experimental workflow at the BM30 beamline involves several key stages, from

sample preparation to data analysis. The following diagrams illustrate these generalized

workflows.
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General Experimental Workflow at BM30

The data acquisition process itself can be broken down into a more detailed sequence of

operations, particularly for an XAS experiment.
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XAS Data Acquisition Workflow

For researchers interested in utilizing the BM30 beamline, proposal submissions are typically

accepted through both the ESRF and the Soleil program committees.[3] It is important to note

that the beamline is scheduled to reopen to users in September 2025 after a two-year upgrade,

with the next call for proposals in February/March 2025.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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